2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide

• Molecular Formula: C12H10Cl2N2O3S
• Molecular Weight: 333.2 g/mol
• IUPAC Name: 2,4-dichloro-5-methoxy-N-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C12H10Cl2N2O3S/c1-19-11-6-12(10(14)5-9(11)13)20(17,18)16-8-3-2-4-15-7-8/h2-7,16H,1H3
• InChI Key: ZCRRNWAKAHJZDZ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NC2=CN=CC=C2

Description

2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential use as an immunosuppressant drug. It was first synthesized in 2003 and has since undergone numerous studies to determine its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide selectively inhibits the JAK family of enzymes, which play a critical role in the signaling pathways involved in immune cell activation. Specifically, it inhibits JAK3, which is primarily expressed in immune cells. By inhibiting JAK3, 2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide prevents the activation of downstream signaling pathways involved in the production of pro-inflammatory cytokines, such as interleukin-2 (IL-2), interleukin-4 (IL-4), interleukin-7 (IL-7), interleukin-9 (IL-9), interleukin-15 (IL-15), and interleukin-21 (IL-21).
Biochemical and Physiological Effects:
2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide has been shown to have a number of biochemical and physiological effects, particularly in immune cells. It reduces the production of pro-inflammatory cytokines, such as IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21, and increases the production of anti-inflammatory cytokines, such as IL-10. It also decreases the proliferation and activation of T cells and B cells, leading to a reduction in the production of autoantibodies and the development of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide in lab experiments is its selectivity for JAK3, which allows for specific inhibition of immune cell activation without affecting other signaling pathways. However, its potency and specificity can also be a limitation, as it may not be effective in all cases and may require higher concentrations than other immunosuppressive agents.

Future Directions

There are several future directions for research on 2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide. One area of interest is its potential use in the treatment of other autoimmune diseases, such as multiple sclerosis and inflammatory bowel disease. Another area of interest is its potential use in combination with other immunosuppressive agents to increase efficacy and reduce side effects. Additionally, further studies are needed to fully understand the mechanisms of action and potential side effects of 2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide.

Synthesis Methods

The synthesis of 2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide involves several steps, including the reaction of 2,4-dichloro-5-nitrobenzenesulfonamide with 3-pyridinylboronic acid, followed by reduction of the resulting intermediate with sodium borohydride and subsequent methylation of the resulting amine with iodomethane.

Scientific Research Applications

2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide has been studied extensively for its potential use in scientific research, particularly in the field of immunology. It has been shown to selectively inhibit the Janus kinase (JAK) family of enzymes, which play a critical role in the signaling pathways involved in immune cell activation. This inhibition leads to a reduction in the production of pro-inflammatory cytokines, making 2,4-dichloro-5-methoxy-N-(3-pyridinyl)benzenesulfonamide a potential therapeutic agent for the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis.